Cas no 2137837-07-9 (8-methyl-2-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazo1,2-apyridine)

• Product Name: 8-methyl-2-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazo1,2-apyridine
• CAS No: 2137837-07-9
• MF: C₁₄H₂₂N₂SSi
• MW: 278.488382816315
• CID: 5898837
• PubChem ID: 165481185
• Update Time: 2025-06-08

8-methyl-2-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 8-methyl-2-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazo1,2-apyridine
• 2137837-07-9
• 8-methyl-2-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)imidazo[1,2-a]pyridine
• EN300-1085596

• Inchi： 1S/C14H22N2SSi/c1-12-6-5-7-16-10-13(15-14(12)16)11-17-8-9-18(2,3)4/h5-7,10H,8-9,11H2,1-4H3
• InChI Key： MFCKIMIWXYMQRI-UHFFFAOYSA-N
• SMILES： S(CC1=CN2C=CC=C(C)C2=N1)CC[Si](C)(C)C

Computed Properties

• Exact Mass: 278.12729642g/mol
• Monoisotopic Mass: 278.12729642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.6Ų

Additional information on 8-methyl-2-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazo1,2-apyridine

Introduction to 8-methyl-2-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazo1,2-apyridine (CAS No. 2137837-07-9) and Its Emerging Applications in Chemical Biology

8-methyl-2-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazo1,2-apyridine, identified by its CAS number 2137837-07-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound belongs to the imidazopyridine class, a scaffold known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a trimethylsilyl group and a methylsulfanyl moiety in its molecular structure imparts distinct chemical and biological properties, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The imidozopyridine core of this compound is particularly noteworthy, as it has been extensively studied for its ability to interact with various biological targets. Recent advancements in medicinal chemistry have highlighted the potential of imidazopyridine derivatives as kinase inhibitors, particularly in the context of oncology research. The 8-methyl substituent further modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability. This combination of structural features makes 8-methyl-2-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazo1,2-apyridine a compelling subject for exploring novel therapeutic strategies.

In the realm of chemical biology, the investigation of small molecules like 8-methyl-2-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazo1,2-apyridine often involves elucidating their mechanisms of action at the molecular level. The trimethylsilyl group, for instance, can enhance the lipophilicity of the compound, facilitating its penetration across biological membranes. This property is particularly relevant in drug design, where membrane permeability is a critical factor for achieving therapeutic efficacy. Additionally, the methylsulfanyl moiety may contribute to redox interactions within biological systems, potentially influencing cellular signaling pathways.

Recent studies have demonstrated that derivatives of imidazopyridine can exhibit significant activity against various disease-related targets. For example, research has shown that certain imidazopyridine compounds can inhibit the activity of tyrosine kinases, which are overexpressed in many cancers. The structural flexibility of 8-methyl-2-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazo1,2-apyridine allows it to adopt multiple conformations that may enhance its binding to such kinases. This adaptability is a key consideration in rational drug design, where optimizing molecular interactions is essential for maximizing therapeutic outcomes.

The synthesis and characterization of 8-methyl-2-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazo1,2-apyridine also present unique challenges and opportunities for chemists. The introduction of specialized functional groups such as the trimethylsilyl and methylsulfanyl moieties requires precise synthetic methodologies to ensure high yield and purity. Advances in synthetic techniques have enabled chemists to construct complex heterocyclic frameworks with greater efficiency, paving the way for exploring new derivatives with enhanced biological properties.

The pharmacokinetic profile of 8-methyl-2-({2-(trimethylsilyl)ethylsulfanyl}methyl)imidazo1,2-apyridine is another critical aspect that influences its potential as a therapeutic agent. Studies have begun to investigate how the presence of these functional groups affects metabolic stability and biodistribution. For instance, the trimethysilyl group can be susceptible to hydrolysis under physiological conditions, which may impact the compound's half-life in vivo. Understanding these dynamic interactions is essential for optimizing drug delivery systems and ensuring sustained therapeutic effects.

In conclusion,8-methyl-2-({2-(trimethysilyl)ethlysulfanyl}metyl)imidazo1;pyridine (CAS No. 2137837_07_9) represents a fascinating example of how structural complexity can be leveraged to develop novel biologically active compounds. Its unique combination of pharmacophoric elements positions it as a valuable tool for further exploration in chemical biology and drug discovery. As research continues to uncover new applications for this compound and related derivatives,imidozopyridines are likely to play an increasingly important role in addressing some of today's most pressing medical challenges.